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Compound of Interest

Compound Name: Butethamine

Cat. No.: B1197893

Essential Safety and Handling Guide for
Butethamine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Butethamine. It outlines the necessary personal
protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure
laboratory environment. By adhering to these procedural, step-by-step instructions, you can
minimize risks and maintain a high standard of laboratory safety.

Chemical and Physical Properties of Butethamine

Understanding the properties of Butethamine is fundamental to its safe handling. The following
table summarizes key data for Butethamine and its hydrochloride salt.
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Property Value Source

2-(2-methylpropylamino)ethyl
Chemical Name ( ] YIpropy Jethy PubChem[1]
4-aminobenzoate

CAS Number 2090-89-3 PubChem[1]
Molecular Formula C13H20N202 PubChem[1]
Molecular Weight 236.31 g/mol PubChem[1]
Appearance Information not available

) ) 192-196 °C (hydrochloride )
Melting Point it ChemicalBook[2]
salt

N Soluble in water (hydrochloride ]
Solubility 0 ChemicalBook[2]
sa

Occupational Exposure Limits Not established by OSHA,
(OELSs) NIOSH, or ACGIH.

OSHA, NIOSH, ACGIH

Note on Occupational Exposure Limits (OELS): As of the latest review, specific Occupational
Exposure Limits (OELs) such as the Permissible Exposure Limit (PEL) from OSHA,
Recommended Exposure Limit (REL) from NIOSH, or Threshold Limit Value (TLV) from ACGIH
have not been established for Butethamine.[3][4][5] In the absence of established OELs, a
conservative approach should be adopted, and exposure should be kept as low as reasonably
achievable.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and a critical barrier against chemical exposure.[6] The
following PPE is mandatory when handling Butethamine:
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PPE Category

Specification

Rationale

Hand Protection

Wear two pairs of
chemotherapy-grade, powder-
free gloves that meet the
ASTM D6978 standard.[7] The
inner glove should be worn
under the gown cuff, and the
outer glove over the cuff.[7]
Change gloves every 30-60
minutes or immediately if

contaminated or damaged.[6]

[7]

To prevent skin contact and
absorption. Double-gloving
provides an additional layer of

protection.

Body Protection

A disposable, long-sleeved
gown made of a low-
permeability fabric with a solid
front and tight-fitting cuffs.
Gowns should be changed
every 2-3 hours or immediately

if contaminated.[7]

To protect the skin and clothing

from contamination.

Eye and Face Protection

Chemical safety goggles are
required to protect against
splashes.[7] A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.[6]

To prevent eye contact, which

can cause serious damage.

Respiratory Protection

In the absence of a specific
OEL and when working with
the powdered form or creating
aerosols, a fit-tested N95
respirator or higher is
recommended.[7] For
unpacking non-plastic
containers that may have
broken in transit, an

elastomeric half-mask with a

To prevent inhalation of

airborne particles.
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multi-gas cartridge and P100-

filter should be considered.[7]

Disposable, skid-resistant, and

water-resistant shoe covers

should be worn over footwear. To prevent the tracking of
Foot Protection Two pairs of shoe covers are contamination outside of the

recommended when work area.

compounding hazardous

drugs.[5][7]

Operational Plan for Handling Butethamine

A systematic approach to handling Butethamine from receipt to use is essential for safety. The
following workflow outlines the key steps.

Post-Procedure

Click to download full resolution via product page
Caption: A logical workflow for the safe handling of Butethamine in a laboratory setting.

Disposal Plan for Butethamine Waste

Proper disposal of Butethamine waste is critical to prevent environmental contamination and
ensure regulatory compliance.
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Disposal Plan for Butethamine Waste

Waste Generation

Contaminated PPE

Unused/Expired Butethamine Contaminated Labware and Solutions
(Gloves, Gown, etc.)

Se ation and Collecti

Hazardous Waste Container
(Clearly Labeled 'Hazardous Waste - Butethamine')

Final Disposal

Secure Temporary Storage
(Designated hazardous waste accumulation area)

%cheduled Pickup

Licensed Hazardous Waste Disposal Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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